(Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 3-nitrobenzoate

• IUPAC Name: [(2Z)-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 3-nitrobenzoate
• InChI: InChI=1S/C25H19NO9/c1-31-21-10-14(11-22(32-2)24(21)33-3)9-20-23(27)18-8-7-17(13-19(18)35-20)34-25(28)15-5-4-6-16(12-15)26(29)30/h4-13H,1-3H3/b20-9-
• InChI Key: PGFFRAFPVAEHMN-UKWGHVSLSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C25H19NO9
• Molecular Weight: 477.4 g/mol

Description

The compound is a benzofuran derivative, which is a type of aromatic organic compound. The benzofuran core structure is found in a variety of natural products and pharmaceuticals. The presence of the nitrobenzoate group suggests that it might have been synthesized for specific chemical properties or activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzofuran ring, a nitrobenzoate group, and three methoxy groups attached to the benzylidene moiety.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing nitro group and the electron-donating methoxy groups. These groups could direct and activate the molecule towards certain types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the nitro group might increase its polarity, while the methoxy groups could potentially increase its solubility in organic solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. The specific hazards would depend on various factors including its reactivity, toxicity, and physical properties.

Future Directions

The future research directions for this compound could be vast and would depend on its intended application. For instance, if it shows promising biological activity, it could be further optimized and studied as a potential therapeutic agent.